N-(3-bromophenyl)-2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(3-bromophenyl)-2-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]sulfanylacetamide
• InChI: InChI=1S/C17H16BrN5OS/c1-11-6-12(2)23(22-11)15-8-17(20-10-19-15)25-9-16(24)21-14-5-3-4-13(18)7-14/h3-8,10H,9H2,1-2H3,(H,21,24)
• InChI Key: KMZRJCPRSOWNEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC=N2)SCC(=O)NC3=CC(=CC=C3)Br)C
• Molecular Formula: C17H16BrN5OS
• Molecular Weight: 418.3 g/mol

Description

N-(3-bromophenyl)-2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H16BrN5OS and its molecular weight is 418.31. The purity is usually 95%.
BenchChem offers high-quality N-(3-bromophenyl)-2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-bromophenyl)-2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Isoxazolines and Isoxazoles Synthesis Research by Rahmouni et al. (2014) highlights the use of pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives in the synthesis of novel isoxazolines and isoxazoles through cycloaddition. This research showcases the chemical versatility of compounds related to N-(3-bromophenyl)-2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)acetamide.

Applications in Imaging and Radiopharmaceuticals

PET Imaging Ligands Compounds similar to the specified chemical have been used in positron emission tomography (PET) imaging. Dollé et al. (2008) synthesized radioligands for imaging the translocator protein (18 kDa) with PET, demonstrating the compound's potential in diagnostic imaging and radiopharmaceuticals.

Antimicrobial and Antitumor Applications

Antimicrobial Activity Several studies have demonstrated the antimicrobial properties of derivatives of pyrazolo[3,4-d]pyrimidin-4(5H)-one, indicating potential applications in treating bacterial infections. For example, Bondock et al. (2008) and Darwish et al. (2014) both investigated the synthesis and antimicrobial activity of new heterocycles incorporating this moiety.

Antitumor Agents Compounds derived from this chemical structure have been investigated for their potential as antitumor agents. Masaret (2021) synthesized pyrimidine derivatives showing significant antitumor activity, illustrating the compound's relevance in cancer research and treatment.